Cas no 1098-92-6 (Kaempferol 5,7,4'-trimethyl ether)

• Product Name: Kaempferol 5,7,4'-trimethyl ether
• CAS No: 1098-92-6
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 1080839
• PubChem ID: 624831
• Update Time: 2025-06-07

Kaempferol 5,7,4'-trimethyl ether Chemical and Physical Properties

Names and Identifiers

• Kaempferol 5,7,4'-trimethyl ether
• Kaempferol 5,7,4'-trimethyl ethe
• 3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• 3-Hydroxy-5
• [ "3-Hydroxy-5", "7", "4'-trimethoxyflavone" ]
• 4',5,7-Trimethoxyflavonol
• 5,7,4'-Trimethoxykaempferol
• 3-Hydroxy-4',5,7-trimethoxyflavone
• 3-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 2-(4-Methoxyphenyl)-5,7-dimethoxy-3-hydroxy-4H-1-benzopyran-4-one
• 2-(4-Methoxyphenyl)-3-hydroxy-5,7-dimethoxy-4H-1-benzopyran-4-one
• 3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one(WX130553)
• CCG-223448
• WS-00825
• 1098-92-6
• 4H-1-Benzopyran-4-one, 3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-
• CHEMBL2331821
• 3-Hydroxy-5,7,4 inverted exclamation marka-trimethoxyflavone
• Flavone, 3-hydroxy-4',5,7-trimethoxy-
• SGPXJCVFCJANKN-UHFFFAOYSA-N
• A934685
• 3-hydroxy-5,7,4'-trimethoxyflavone
• Kaempferol5,7,4'-trimethylether
• 3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one
• BG02P01
• E71141
• 3-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one #
• CS-0024219
• AKOS025287976
• BDBM50439856
• CMLDBU00000252
• HY-N3432
• SCHEMBL2629300
• DA-53218
• NCGC00355142-02

• Inchi： 1S/C18H16O6/c1-21-11-6-4-10(5-7-11)18-17(20)16(19)15-13(23-3)8-12(22-2)9-14(15)24-18/h4-9,20H,1-3H3
• InChI Key： SGPXJCVFCJANKN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=C(C(C2C(=CC(=CC1=2)OC)OC)=O)O

Computed Properties

• Exact Mass: 328.095
• Monoisotopic Mass: 328.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.2A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 150-153 ºC
• Boiling Point: 529.6±50.0 °C at 760 mmHg
• Flash Point: 194.3±23.6 °C
• Solubility: Insuluble (4.3E-3 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Kaempferol 5,7,4'-trimethyl ether Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone